Cas no 1025564-26-4 ((2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide)

• Product Name: (2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide
• CAS No: 1025564-26-4
• Molecular Formula: C₁₈H₁₈N₂O₃
• Molecular Weight: 310.347124576569
• MDL: MFCD01567500
• CID: 4568477

(2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide Properties

Names and Identifiers

• 2-ACETYL-3-((4-METHOXYPHENYL)AMINO)-N-PHENYLPROP-2-ENAMIDE
• (2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide
• Butanamide, 2-[[(4-methoxyphenyl)amino]methylene]-3-oxo-N-phenyl-

• MDL： MFCD01567500
• InChIKey： DLHKSLGVTMSIIO-UHFFFAOYSA-N
• Inchi： 1S/C18H18N2O3/c1-13(21)17(18(22)20-15-6-4-3-5-7-15)12-19-14-8-10-16(23-2)11-9-14/h3-12,19H,1-2H3,(H,20,22)
• SMILES： C(NC1=CC=CC=C1)(=O)C(=CNC1=CC=C(OC)C=C1)C(=O)C

Computed Properties

• Exact Mass: 310.131742g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 310.131742g/mol
• Heavy Atom Count: 23
• Complexity: 445
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 70.9Ų
• Molecular Weight: 310.3g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides